Gold(1+), bis(triethylphosphine)-, chloride
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Overview
Description
Gold(1+), bis(triethylphosphine)-, chloride: is a coordination complex with the chemical formula (C_6H_15P)_2AuCl . This compound is of significant interest in the field of organometallic chemistry due to its unique properties and
Properties
CAS No. |
65583-79-1 |
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Molecular Formula |
C12H30AuCl3P2 |
Molecular Weight |
539.6 g/mol |
IUPAC Name |
gold(3+);triethylphosphane;trichloride |
InChI |
InChI=1S/2C6H15P.Au.3ClH/c2*1-4-7(5-2)6-3;;;;/h2*4-6H2,1-3H3;;3*1H/q;;+3;;;/p-3 |
InChI Key |
CLEUDPVZNLAYBR-UHFFFAOYSA-K |
SMILES |
CCP(CC)CC.CCP(CC)CC.[Cl-].[Cl-].[Cl-].[Au+3] |
Canonical SMILES |
CCP(CC)CC.CCP(CC)CC.[Cl-].[Cl-].[Cl-].[Au+3] |
Synonyms |
is(triethylphosphine)gold chloride bis(triethylphosphine)gold chloride bromide bis(triethylphosphine)gold chloride nitrate bis(triethylphosphine)gold chloride perchlorate bis(triethylphosphine)gold chloride tetrafluoroborate bis(triethylphosphine)gold(1+), chloride bis(triethylphosphine)gold(I) chloride ClAu(PEt3)2 SK and F 80544 SKF-80544 |
Origin of Product |
United States |
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